Cas no 8013-01-2 (yeast extract)

• Product Name: yeast extract
• CAS No: 8013-01-2
• MF: C₁₉H₁₄O₂
• MW: 274.313265323639
• MDL: MFCD00132599
• CID: 48027
• PubChem ID: 24973165
• Update Time: 2026-03-31

yeast extract Chemical and Physical Properties

Names and Identifiers

• yeast extract
• Yeast,ext.
• Yeastpowder
• EXTRACT OF YEAST
• EXTRACT YEAST
• BREWERS YEAST EXTRACT
• YEAST EXTRACT-B
• YEAST EXTRACT POWDER
• YEAST
• YEAST EXTRACT, FERMENTATION GRADE
• L-linalyl acetate
• Radix scutellariate
• Root of Baikal Skullcap
• YeastExtractPowder
• YohiMbine hydrochloride
• Autolyzed yeast extract
• Dried yeast
• Bread yeast
• Einecs 232-387-9
• Yeast Extract,Select Yeast Extract
• Yeast extract  Yeast extract SERVABACTER(R) powder
• Select Yeast Extract, EZMix? powder
• Select Yeast Extract Vetec(TM) reagent grade, powder, suitable for cell culture
• 2-(11H-benzo[a]fluoren-11-yl)-acetic acid
• 2-(11H-benzo[a]luoren-11-yl)acetic acid
• Ferment
• CHEBI:174614
• 2-(11H-benzo[a]fluoren-11-yl)acetic acid
• 2-{11H-benzo[a]fluoren-11-yl}acetic acid
• 8013-01-2
• 11H-benzo[a]fluoren-11-ylacetic acid
• AKOS015906550

• MDL： MFCD00132599
• Inchi： 1S/C19H14O2/c20-18(21)11-17-15-8-4-3-7-14(15)16-10-9-12-5-1-2-6-13(12)19(16)17/h1-10,17H,11H2,(H,20,21)
• InChI Key： GQNBDGXKDJSVGQ-UHFFFAOYSA-N
• SMILES： OC(CC1C2C=CC=CC=2C2C=CC3C=CC=CC=3C1=2)=O

Computed Properties

• Exact Mass: 0.00000
• Monoisotopic Mass: 274.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: Dark brown paste or light yellow powder, presenting the umami and odor unique to yeast
• Density: 0.5 g/cm3 (20℃)
• Melting Point: No data available
• Boiling Point: 365.8±21.0 °C at 760 mmHg
• Flash Point: 175.0±22.1 °C
• PH: 6.5-7.5 (25℃, 2% in H2O)
• Solubility: H2O: 2%, turbid, yellow
• Water Partition Coefficient: Soluble in cold water.
• PSA: 0.00000
• LogP: 0.00000
• Sensitiveness: Moisture Sensitive & Hygroscopic
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Solubility: Soluble in cold water.

yeast extract Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26: in case of contact with eyes, immediately flush with plenty of water and send to a doctor for treatment. S36: wear appropriate protective clothing.
• FLUKA BRAND F CODES：3
• RTECS：ZF6610000
• Hazardous Material Identification：
• Risk Phrases：36/37/38
• Safety Term：26-36
• TSCA：Yes
• Storage Condition：room temp

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on yeast extract

Professional Introduction to Yeast Extract (CAS No. 8013-01-2)

Yeast extract, a highly nutritious and versatile compound with the chemical identifier CAS No. 8013-01-2, has garnered significant attention in the field of biochemical research and pharmaceutical development. This natural product, derived primarily from Saccharomyces cerevisiae, is a rich source of essential amino acids, vitamins, minerals, and nucleotides, making it an invaluable component in various applications ranging from food fortification to medical research.

The utilization of yeast extract in modern science has been extensively explored due to its multifaceted benefits. Recent studies have highlighted its role in enhancing cellular health and immune function, owing to its high content of beta-glucans and other bioactive molecules. These compounds have been shown to modulate immune responses, making yeast extract a promising candidate for therapeutic applications.

In the realm of nutraceuticals, yeast extract has emerged as a key ingredient in formulations aimed at improving overall well-being. Its comprehensive nutritional profile includes B-vitamins, which are crucial for energy metabolism and cellular function. Furthermore, the presence of choline and other phospholipids contributes to its potential benefits in cognitive health and neural function.

Recent advancements in biotechnology have enabled the production of yeast extract with enhanced purity and bioavailability. Techniques such as ultrafiltration and enzymatic hydrolysis have been employed to isolate specific bioactive components, thereby optimizing their therapeutic potential. For instance, studies have demonstrated that enzymatically modified yeast extract can significantly enhance the absorption of essential minerals like zinc and iron.

The pharmaceutical industry has also leveraged yeast extract for its potential in drug development. Its complex mixture of peptides and proteins has been investigated for their ability to interact with biological pathways involved in inflammation and oxidative stress. Preliminary research suggests that certain fractions of yeast extract may possess anti-inflammatory properties, which could be harnessed for the treatment of chronic inflammatory disorders.

In addition to its biological applications, yeast extract is widely used in the food industry as a flavor enhancer and nutrient supplement. Its natural umami flavor makes it an excellent alternative to synthetic flavoring agents. Moreover, its high protein content makes it a valuable ingredient in meat substitutes and plant-based protein products.

The sustainability aspect of yeast extract production is another area of growing interest. As a byproduct of fermentation processes, yeast extract offers an eco-friendly source of nutrients compared to traditional agricultural products. This aligns with the global shift towards sustainable practices in food and pharmaceutical manufacturing.

Future research directions include exploring the synergistic effects of yeast extract with other natural compounds, such as polyphenols from plants or probiotics from microbial sources. These combinations could potentially amplify therapeutic benefits while minimizing side effects. Additionally, investigating the impact of yeast extract on gut microbiota is an emerging field that could reveal new avenues for improving gut health and overall metabolic function.

The regulatory landscape for yeast extract varies by region but generally adheres to stringent safety standards due to its widespread use in consumable products. Manufacturers must ensure compliance with guidelines set by agencies such as the FDA (U.S. Food and Drug Administration) and EFSA (European Food Safety Authority) to guarantee consumer safety.

In conclusion, yeast extract (CAS No. 8013-01-2) is a multifaceted compound with extensive applications across multiple industries. Its rich nutritional profile and bioactive components make it a valuable resource for researchers and manufacturers alike. As scientific understanding continues to evolve, the potential uses of yeast extract are likely to expand further, solidifying its role as a cornerstone in modern biochemical applications.